![molecular formula C20H22N2O3 B2784881 2-cyano-3-(2,5-dimethoxyphenyl)-N-(4-ethylphenyl)propanamide CAS No. 1260950-65-9](/img/structure/B2784881.png)
2-cyano-3-(2,5-dimethoxyphenyl)-N-(4-ethylphenyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-cyano-3-(2,5-dimethoxyphenyl)-N-(4-ethylphenyl)propanamide, also known as MDPV, is a synthetic cathinone with stimulant and hallucinogenic properties. It is a designer drug and was first synthesized in the 1960s. MDPV is structurally related to other synthetic cathinones such as methylone, mephedrone, and methylenedioxypyrovalerone (MDPV). It is commonly used as an active ingredient in “bath salts” and has been found in products sold as “legal highs”.
Mechanism of Action
2-cyano-3-(2,5-dimethoxyphenyl)-N-(4-ethylphenyl)propanamide is thought to act as a norepinephrine-dopamine reuptake inhibitor (NDRI). This means that it increases the levels of norepinephrine and dopamine in the brain by blocking the reuptake of these neurotransmitters. This leads to increased alertness, focus, and pleasure.
Biochemical and Physiological Effects
2-cyano-3-(2,5-dimethoxyphenyl)-N-(4-ethylphenyl)propanamide has been shown to increase heart rate, blood pressure, and respiration. It has also been shown to increase the release of dopamine in the nucleus accumbens, a brain region involved in reward and motivation. 2-cyano-3-(2,5-dimethoxyphenyl)-N-(4-ethylphenyl)propanamide can also cause hallucinations, paranoia, and anxiety.
Advantages and Limitations for Lab Experiments
The advantages of using 2-cyano-3-(2,5-dimethoxyphenyl)-N-(4-ethylphenyl)propanamide in laboratory experiments are that it is easily synthesized and can be used to study the effects of NDRI drugs on behavior and brain function. However, there are some limitations to using 2-cyano-3-(2,5-dimethoxyphenyl)-N-(4-ethylphenyl)propanamide in laboratory experiments. It is a powerful stimulant and can cause significant side effects, such as anxiety and paranoia.
Future Directions
Future research on 2-cyano-3-(2,5-dimethoxyphenyl)-N-(4-ethylphenyl)propanamide should focus on developing safer and more effective therapeutic uses for the drug. This could include exploring its potential use as a cognitive enhancer or as a novel treatment for Parkinson’s disease. In addition, further research should be done to better understand the long-term effects of 2-cyano-3-(2,5-dimethoxyphenyl)-N-(4-ethylphenyl)propanamide on the brain and body. Finally, research should also be conducted to develop safer and more effective methods of synthesizing the drug.
Synthesis Methods
2-cyano-3-(2,5-dimethoxyphenyl)-N-(4-ethylphenyl)propanamide can be synthesized in a variety of ways. The most common method is by the reaction of 2,5-dimethoxyphenylacetone with ethyl 4-chloropropionate in the presence of sodium cyanide. This reaction produces a mixture of 2-cyano-3-(2,5-dimethoxyphenyl)-N-(4-ethylphenyl)propanamide and 2-cyano-3-(2,5-dimethoxyphenyl)-N-(4-methylphenyl)propanamide. The two isomers can then be separated by column chromatography.
Scientific Research Applications
2-cyano-3-(2,5-dimethoxyphenyl)-N-(4-ethylphenyl)propanamide has been studied for its potential therapeutic applications in the treatment of Attention Deficit Hyperactivity Disorder (ADHD), depression, and anxiety. It has also been studied for its potential use as an anorectic agent and as an antidepressant. In addition, 2-cyano-3-(2,5-dimethoxyphenyl)-N-(4-ethylphenyl)propanamide has been studied for its potential use as a cognitive enhancer and as a novel treatment for Parkinson’s disease.
properties
IUPAC Name |
2-cyano-3-(2,5-dimethoxyphenyl)-N-(4-ethylphenyl)propanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N2O3/c1-4-14-5-7-17(8-6-14)22-20(23)16(13-21)11-15-12-18(24-2)9-10-19(15)25-3/h5-10,12,16H,4,11H2,1-3H3,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VVPWJAKYIDYESA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)NC(=O)C(CC2=C(C=CC(=C2)OC)OC)C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-cyano-3-(2,5-dimethoxyphenyl)-N-(4-ethylphenyl)propanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.